14-Deoxycoleon U
14-Deoxycoleon U
Brand Name:
Vulcanchem
CAS No.:
88664-09-9
VCID:
VC0149339
InChI:
InChI=1S/C20H26O4/c1-10(2)11-9-12-13(16(23)14(11)21)20(5)8-6-7-19(3,4)18(20)17(24)15(12)22/h9-10,21,23-24H,6-8H2,1-5H3/t20-/m1/s1
SMILES:
CC(C)C1=C(C(=C2C(=C1)C(=O)C(=C3C2(CCCC3(C)C)C)O)O)O
Molecular Formula:
C20H26O4
Molecular Weight:
330.4 g/mol
14-Deoxycoleon U
CAS No.: 88664-09-9
Reference Standards
VCID: VC0149339
Molecular Formula: C20H26O4
Molecular Weight: 330.4 g/mol
| CAS No. | 88664-09-9 |
|---|---|
| Product Name | 14-Deoxycoleon U |
| Molecular Formula | C20H26O4 |
| Molecular Weight | 330.4 g/mol |
| IUPAC Name | (4aR)-5,6,10-trihydroxy-1,1,4a-trimethyl-7-propan-2-yl-3,4-dihydro-2H-phenanthren-9-one |
| Standard InChI | InChI=1S/C20H26O4/c1-10(2)11-9-12-13(16(23)14(11)21)20(5)8-6-7-19(3,4)18(20)17(24)15(12)22/h9-10,21,23-24H,6-8H2,1-5H3/t20-/m1/s1 |
| Standard InChIKey | QDFALZMZLBCVCD-HXUWFJFHSA-N |
| Isomeric SMILES | CC(C)C1=C(C(=C2C(=C1)C(=O)C(=C3[C@@]2(CCCC3(C)C)C)O)O)O |
| SMILES | CC(C)C1=C(C(=C2C(=C1)C(=O)C(=C3C2(CCCC3(C)C)C)O)O)O |
| Canonical SMILES | CC(C)C1=C(C(=C2C(=C1)C(=O)C(=C3C2(CCCC3(C)C)C)O)O)O |
| Appearance | Yellow powder |
| Synonyms | 14-deoxycoleon U |
| PubChem Compound | 10735190 |
| Last Modified | Nov 11 2021 |
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